Cas no 1822514-17-9 (2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid)

• Product Name: 2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
• CAS No: 1822514-17-9
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 4779841
• Update Time: 2025-09-20

2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid
• 2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(11(15)16)9-5-4-7-18-8-6-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： UCMMVAWGNPLHTB-UHFFFAOYSA-N
• SMILES： O1CCCC(C(C(=O)O)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9